molecular formula C9H13N3O3S B8679945 Ethyl {2-[(methylcarbamoyl)amino]-1,3-thiazol-4-yl}acetate CAS No. 62557-40-8

Ethyl {2-[(methylcarbamoyl)amino]-1,3-thiazol-4-yl}acetate

Cat. No.: B8679945
CAS No.: 62557-40-8
M. Wt: 243.29 g/mol
InChI Key: YCOORMODHHFSOG-UHFFFAOYSA-N
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Description

Ethyl {2-[(methylcarbamoyl)amino]-1,3-thiazol-4-yl}acetate is a useful research compound. Its molecular formula is C9H13N3O3S and its molecular weight is 243.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

62557-40-8

Molecular Formula

C9H13N3O3S

Molecular Weight

243.29 g/mol

IUPAC Name

ethyl 2-[2-(methylcarbamoylamino)-1,3-thiazol-4-yl]acetate

InChI

InChI=1S/C9H13N3O3S/c1-3-15-7(13)4-6-5-16-9(11-6)12-8(14)10-2/h5H,3-4H2,1-2H3,(H2,10,11,12,14)

InChI Key

YCOORMODHHFSOG-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=CSC(=N1)NC(=O)NC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-aminothiazol-4-ylacetate (27.4 g.) in dimethylsulfoxide (135 ml.) was dropwise added methylisocyanate (13.05 g.) with stirring at room temperature, and the mixture was stirred for 3 hours at 40° C. After the reaction, the reaction mixture was poured into water (500 ml.), and then extracted with ethyl acetate. The extract was washed with water and a saturated aqueous solution of sodium chloride in turn and then dried over magnesium sulfate. After distillation of the solvent from the extract, the residue was pulverized in diethyl ether, collected by filtration and then dried to give colorless crystals of ethyl 2-(3-methylureido)thiazol-4-ylacetate (25.7 g.), mp 158° to 159° C.
Quantity
27.4 g
Type
reactant
Reaction Step One
Quantity
13.05 g
Type
reactant
Reaction Step Two
Name
Quantity
500 mL
Type
reactant
Reaction Step Three
Quantity
135 mL
Type
solvent
Reaction Step Four

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